2-Hydroxy-3-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine, 95%
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Overview
Description
2-Hydroxy-3-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine, 95% (2H3PPSP) is a pyridine-based compound that has been used in a variety of scientific research applications. It has been studied for its potential biochemical and physiological effects, as well as its potential uses in laboratory experiments. In
Mechanism of Action
The mechanism of action of 2-Hydroxy-3-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine, 95% is not fully understood. It is believed to act as a competitive inhibitor of enzymes and to bind to proteins in order to modulate their function. Additionally, it has been suggested that it may interact with cell signaling pathways.
Biochemical and Physiological Effects
2-Hydroxy-3-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, modulate the structure and function of proteins, and interfere with cell signaling pathways. Additionally, it has been shown to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
2-Hydroxy-3-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine, 95% has several advantages and limitations for use in laboratory experiments. One of the main advantages is its low cost and availability. Additionally, it is relatively easy to synthesize and has a high purity. However, one of the main limitations is its low solubility in aqueous solutions, which can make it difficult to use in some laboratory experiments.
Future Directions
There are several potential future directions for research involving 2-Hydroxy-3-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine, 95%. One potential direction is to further investigate its mechanism of action and the effects of different concentrations of the compound on enzyme activity and cell signaling pathways. Additionally, further research could be done to investigate its potential anti-inflammatory and anti-cancer effects. Additionally, research could be done to investigate its potential uses in drug development. Finally, research could be done to investigate its potential applications in other areas such as agriculture and food science.
Synthesis Methods
2-Hydroxy-3-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine, 95% is synthesized through a multi-step process. The first step involves the preparation of the starting material, 4-piperidin-1-ylsulfonylphenol. This is achieved by reacting 4-sulfamoylphenol with 1-piperidine in the presence of a base. The second step involves the reaction of the starting material with 2-hydroxy-3-pyridinecarboxaldehyde to form 2-Hydroxy-3-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine, 95%. This reaction is carried out in the presence of a base and a catalyst.
Scientific Research Applications
2-Hydroxy-3-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine, 95% has been used in a variety of scientific research applications. It has been used in the study of enzyme activity and the effects of drugs on enzyme activity. It has also been used in the study of cell signaling and the effects of drugs on cell signaling. Additionally, it has been used in the study of the structure and function of proteins, and the effects of drugs on protein structure and function.
properties
IUPAC Name |
3-(4-piperidin-1-ylsulfonylphenyl)-1H-pyridin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3S/c19-16-15(5-4-10-17-16)13-6-8-14(9-7-13)22(20,21)18-11-2-1-3-12-18/h4-10H,1-3,11-12H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INJZYGWKMDCPJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=CC=CNC3=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60683257 |
Source
|
Record name | 3-[4-(Piperidine-1-sulfonyl)phenyl]pyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60683257 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261940-82-2 |
Source
|
Record name | 3-[4-(Piperidine-1-sulfonyl)phenyl]pyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60683257 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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